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Compound of Interest

Compound Name: 2,4-Dichloroaniline

Cat. No.: B164938 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper handling of 2,4-Dichloroaniline, a compound frequently utilized in the synthesis of

pharmaceuticals and other complex organic molecules, is paramount to ensuring laboratory

safety and regulatory compliance. This guide provides essential, step-by-step procedural

information for the operational use and disposal of 2,4-Dichloroaniline, designed to be your

preferred resource for laboratory safety and chemical handling.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative safety data

for 2,4-Dichloroaniline.
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Parameter Value

Molecular Weight 162.02 g/mol

Physical Form Light red to beige solid (crystals or needles)

OSHA PEL (Permissible Exposure Limit) Not Established[1][2][3]

NIOSH REL (Recommended Exposure Limit) Not Established[1][2][3]

ACGIH TLV (Threshold Limit Value) Not Established[1][2][3]

Recommended Respiratory Protection

NIOSH-approved air-purifying half-mask

respirator with organic vapor (OV) cartridges

and a particulate filter (N95, R95, or P95).[4][5]

Recommended Glove Materials

Nitrile Rubber, Butyl Rubber, Neoprene, Barrier

Laminate.[6][7][8] Note: Specific breakthrough

times are not readily available; select gloves

with a thickness of at least 14-mil for reusable

options and discard disposable gloves

immediately after contamination.[8]

Procedural Guidance for Handling 2,4-
Dichloroaniline
Adherence to the following step-by-step protocols is critical for minimizing exposure risk and

ensuring a safe laboratory environment.

Engineering Controls and Preparation
Ventilation: All work with 2,4-Dichloroaniline, including weighing and dilutions, must be

conducted in a properly functioning chemical fume hood to keep airborne concentrations low.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

Area Designation: Clearly demarcate the area where 2,4-Dichloroaniline will be handled.
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Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes.

Skin Protection:

Gloves: Don appropriate chemical-resistant gloves (e.g., nitrile or butyl rubber).[6][7][8] For

tasks with a high risk of splash, consider double-gloving. Always inspect gloves for tears or

punctures before use.

Protective Clothing: A lab coat is mandatory. For larger quantities or tasks with a higher

splash potential, a chemically resistant apron or suit should be worn.

Respiratory Protection: A NIOSH-approved air-purifying half-mask respirator equipped with

organic vapor cartridges and a particulate pre-filter is required.[4][5]

Operational Plan
Handling:

Avoid the formation of dust and aerosols.

Use tools (e.g., spatulas, scoops) that will not generate static electricity.

Keep containers tightly closed when not in use.

Hygiene:

Wash hands thoroughly with soap and water after handling 2,4-Dichloroaniline, before

breaks, and at the end of the workday.

Do not eat, drink, or smoke in areas where 2,4-Dichloroaniline is handled or stored.

Spill Response:

In the event of a small spill, dampen the solid material with 60-70% ethanol to minimize

dust, and carefully sweep or vacuum the material into a suitable, labeled container for
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hazardous waste.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Waste Collection: All 2,4-Dichloroaniline waste, including contaminated PPE and cleaning

materials, must be collected in a clearly labeled, sealed container designated for hazardous

chemical waste.

Waste Disposal: Dispose of 2,4-Dichloroaniline waste through your institution's

environmental health and safety office, following all local, state, and federal regulations. Do

not dispose of this chemical down the drain.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2,4-
Dichloroaniline.
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Safe Handling Workflow for 2,4-Dichloroaniline
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,4-Dichloroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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